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Compound of Interest

Compound Name: D-ribofuranose

Cat. No.: B093948

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling D-ribofuranose, including operational and disposal plans. Adherence
to these procedural steps will minimize risk and ensure the integrity of your work.

Personal Protective Equipment (PPE)

When handling D-ribofuranose, a comprehensive approach to personal protection is crucial to
prevent contact and inhalation. The following personal protective equipment is recommended.

PPE Category Recommended Equipment

Weatr tightly fitting safety goggles with side-
Eye/Face Protection shields conforming to EN 166 (EU) or NIOSH
(US).[1]

Wear chemical-impermeable gloves and
) ) protective clothing. For some derivatives,
Skin Protection i ] o
fire/flame resistant clothing is also

recommended.[1][2]

Use in a well-ventilated area. If dust or aerosols
Respiratory Protection may be generated, a full-face respirator should
be used.[1][3]
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Operational Plan: Step-by-Step Handling and
Storage

A systematic approach to handling and storage is critical for maintaining the quality of D-
ribofuranose and ensuring a safe laboratory environment.

Handling:

Ventilation: Always handle D-ribofuranose in a well-ventilated area, such as a chemical
fume hood, to minimize the formation and inhalation of dust and aerosols.[2][3]

o Personal Protective Equipment: Before beginning any work, ensure all recommended PPE is
correctly worn, including safety goggles, chemical-impermeable gloves, and a lab coat or
other protective clothing.[2][4]

» Avoid Contact: Take all necessary precautions to avoid direct contact with the skin and eyes.
Do not breathe in dust or mist.[2][4]

e Hygiene: Do not eat, drink, or smoke in the handling area.[3] Wash hands thoroughly with
soap and water after handling.[3]

Storage:
» Original Container: Store D-ribofuranose in its original, tightly sealed container.[3]

» Cool and Dry: Keep the container in a cool, dry, and well-ventilated place.[3][5] Some
derivatives may require storage at refrigerated temperatures.[6]

e Incompatible Materials: Store away from incompatible materials, such as oxidizing agents,
and foodstuff containers.[3][5]

First Aid Measures

In the event of exposure, immediate action is critical.

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://www.benchchem.com/product/b093948?utm_src=pdf-body
https://www.benchchem.com/product/b093948?utm_src=pdf-body
https://www.benchchem.com/product/b093948?utm_src=pdf-body
https://www.echemi.com/sds/23-o-isopropylidene-d-ribofuranose-pid_Seven35082.html
https://datasheets.scbt.com/sc-257295.pdf
https://www.echemi.com/sds/23-o-isopropylidene-d-ribofuranose-pid_Seven35082.html
https://aksci.com/sds/J93197_SDS.pdf
https://www.echemi.com/sds/23-o-isopropylidene-d-ribofuranose-pid_Seven35082.html
https://aksci.com/sds/J93197_SDS.pdf
https://datasheets.scbt.com/sc-257295.pdf
https://datasheets.scbt.com/sc-257295.pdf
https://www.benchchem.com/product/b093948?utm_src=pdf-body
https://datasheets.scbt.com/sc-257295.pdf
https://datasheets.scbt.com/sc-257295.pdf
https://www.fishersci.com/store/msds?partNumber=AC170121000&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAJ66818&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://datasheets.scbt.com/sc-257295.pdf
https://www.fishersci.com/store/msds?partNumber=AC170121000&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093948?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

Exposure Route First Aid Procedure

Move the victim to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) i )
artificial respiration and seek immediate medical

attention.[1][2][7]

Immediately remove contaminated clothing.
Wash the affected area with soap and plenty of

Skin Contact ) S
water. Seek medical attention if irritation occurs.

(112131

Immediately flush eyes with pure water for at
least 15 minutes, occasionally lifting the upper

Eye Contact ) i ]
and lower eyelids. Seek medical attention.[1][2]

[4]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion , .
unconscious person. Call a doctor or Poison

Control Center immediately.[1][7]

Disposal Plan

Proper disposal of D-ribofuranose is essential to prevent environmental contamination and
comply with regulations.

e Waste Collection: Collect unused or waste D-ribofuranose in a clean, dry, sealable, and
labeled container.[3] Avoid generating dust during collection.[3]

o Spill Management: For minor spills, sweep up the material, avoiding dust generation, and
place it in a suitable disposal container.[3] For major spills, evacuate the area and contact
emergency responders.[3]

e Regulatory Compliance: All waste must be handled in accordance with local, state, and
federal regulations.[3] Contact a licensed professional waste disposal service to dispose of
this material.[7] Do not allow the product to enter drains or water courses.[3][7]
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Workflow for Safe Handling of D-Ribofuranose

1. Preparation
- Don appropriate PPE
- Ensure proper ventilation

;

2. Handling
- Avoid dust generation
- Minimize contact

After Use or Next Use If Spill Occurs

3. Storage 4. Spill Response
- Tightly sealed container - Minor: Sweep and collect After Experiment
- Cool, dry, well-ventilated area - Major: Evacuate and report

5. Disposal
- Collect in labeled container
- Follow regulations

N\

6. Decontamination
- Clean work area
- Wash hands thoroughly

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of D-ribofuranose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Equipment and Handling Protocols for D-Ribofuranose]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b093948#personal-protective-equipment-
for-handling-d-ribofuranose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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